Cas no 2091331-01-8 (1-benzyl-4-(4-fluorophenyl)pyrrolidine-3-sulfonyl chloride)

• Product Name: 1-benzyl-4-(4-fluorophenyl)pyrrolidine-3-sulfonyl chloride
• CAS No: 2091331-01-8
• MF: C₁₇H₁₇ClFNO₂S
• MW: 353.838785886765
• CID: 5241747
• Update Time: 2025-10-29

1-benzyl-4-(4-fluorophenyl)pyrrolidine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinesulfonyl chloride, 4-(4-fluorophenyl)-1-(phenylmethyl)-
• 1-benzyl-4-(4-fluorophenyl)pyrrolidine-3-sulfonyl chloride

• Inchi： 1S/C17H17ClFNO2S/c18-23(21,22)17-12-20(10-13-4-2-1-3-5-13)11-16(17)14-6-8-15(19)9-7-14/h1-9,16-17H,10-12H2
• InChI Key： CBOOWLOTWWUVSP-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)CC(C2=CC=C(F)C=C2)C(S(Cl)(=O)=O)C1

Additional information on 1-benzyl-4-(4-fluorophenyl)pyrrolidine-3-sulfonyl chloride

1-Benzyl-4-(4-fluorophenyl)pyrrolidine-3-sulfonyl Chloride (CAS No. 2091331-01-8): A Comprehensive Overview

1-Benzyl-4-(4-fluorophenyl)pyrrolidine-3-sulfonyl chloride (CAS No. 2091331-01-8) is a specialized chemical compound that has garnered significant attention in pharmaceutical and organic synthesis research. This sulfonyl chloride derivative is widely recognized for its potential as a key intermediate in the development of bioactive molecules. Its unique structural features, including the benzyl and 4-fluorophenyl groups, make it a versatile building block for drug discovery and material science applications.

The compound's molecular formula is C₁₇H₁₇ClFNO₂S, with a molecular weight of 353.84 g/mol. Its structure combines a pyrrolidine core with a sulfonyl chloride functional group, which is highly reactive and useful for further chemical modifications. Researchers often inquire about the synthesis of 1-benzyl-4-(4-fluorophenyl)pyrrolidine-3-sulfonyl chloride, as it requires precise control of reaction conditions to achieve high yields and purity.

One of the most common questions in online searches relates to the applications of 1-benzyl-4-(4-fluorophenyl)pyrrolidine-3-sulfonyl chloride in drug development. This compound serves as a critical intermediate in the synthesis of potential therapeutic agents, particularly in the fields of central nervous system (CNS) disorders and anti-inflammatory drugs. Its structural motifs are frequently found in molecules targeting G protein-coupled receptors (GPCRs), which are a major focus of modern pharmacology.

Recent trends in chemical research highlight the growing importance of fluorinated compounds like 1-benzyl-4-(4-fluorophenyl)pyrrolidine-3-sulfonyl chloride. The incorporation of fluorine atoms into organic molecules often enhances their metabolic stability, bioavailability, and binding affinity to biological targets. This explains why pharmaceutical companies are increasingly interested in fluorinated pyrrolidine derivatives for their drug discovery programs.

The compound's physical and chemical properties are frequently searched topics. 1-Benzyl-4-(4-fluorophenyl)pyrrolidine-3-sulfonyl chloride typically appears as a white to off-white crystalline powder. It is soluble in common organic solvents such as dichloromethane, tetrahydrofuran, and dimethylformamide, but has limited solubility in water. These properties make it suitable for various organic transformations under anhydrous conditions.

In the context of green chemistry and sustainable synthesis, researchers are exploring more efficient methods to produce 1-benzyl-4-(4-fluorophenyl)pyrrolidine-3-sulfonyl chloride with reduced environmental impact. This aligns with current industry trends toward atom economy and waste minimization in chemical manufacturing processes.

The storage and handling of 1-benzyl-4-(4-fluorophenyl)pyrrolidine-3-sulfonyl chloride are important considerations for laboratory personnel. While not classified as hazardous under standard regulations, it should be stored in a cool, dry place away from moisture and strong bases, as the sulfonyl chloride group is moisture-sensitive. Proper personal protective equipment should always be used when handling this compound.

From a commercial perspective, the market demand for 1-benzyl-4-(4-fluorophenyl)pyrrolidine-3-sulfonyl chloride has been steadily increasing due to its applications in pharmaceutical research. Many contract research organizations and fine chemical suppliers now include this compound in their catalogs, offering various quantities from milligram to kilogram scales to meet different research needs.

Analytical characterization of 1-benzyl-4-(4-fluorophenyl)pyrrolidine-3-sulfonyl chloride typically involves techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry. These methods are crucial for verifying the compound's identity and purity, which are essential for reproducible research results.

Future research directions for 1-benzyl-4-(4-fluorophenyl)pyrrolidine-3-sulfonyl chloride derivatives may focus on expanding their utility in medicinal chemistry. There is particular interest in developing novel synthetic methodologies to create diverse libraries of compounds based on this scaffold for biological screening and structure-activity relationship studies.

In conclusion, 1-benzyl-4-(4-fluorophenyl)pyrrolidine-3-sulfonyl chloride (CAS No. 2091331-01-8) represents an important class of synthetic intermediates with wide-ranging applications in pharmaceutical research and development. Its unique combination of structural features continues to make it a valuable tool for chemists working in drug discovery and related fields.